Cas no 477846-94-9 (2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile)

• Product Name: 2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile
• CAS No: 477846-94-9
• MDL: MFCD02082045
• CID: 4652283
• Update Time: 2025-07-22

2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-[4-(4-METHYLPHENYL)-2-PYRIMIDINYL]PHENOXY)ACETONITRILE
• 2-{4-[4-(4-methylphenyl)pyrimidin-2-yl]phenoxy}acetonitrile
• Acetonitrile, 2-[4-[4-(4-methylphenyl)-2-pyrimidinyl]phenoxy]-
• 2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile

• MDL： MFCD02082045

Additional information on 2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile

Professional Introduction to Compound with CAS No. 477846-94-9 and Product Name: 2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile

The compound with the CAS number 477846-94-9 and the product name 2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The molecular architecture of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery.

At the core of this compound's structure lies a pyrimidine moiety, which is a well-known pharmacophore in medicinal chemistry. Pyrimidine derivatives have been extensively studied for their biological activity, particularly in the context of antiviral, anticancer, and antimicrobial agents. The presence of a methylphenyl group further enhances the compound's potential by introducing additional electronic and steric properties that can influence its interactions with biological targets. This combination of structural elements suggests that the compound may exhibit multiple modes of action, making it a versatile tool for research.

The acetonitrile substituent at the terminal position of the molecule contributes to its solubility and reactivity, facilitating its use in various chemical transformations. This feature is particularly valuable in synthetic chemistry, where acetonitrile serves as a common solvent and reagent. The phenoxy group bridges the pyrimidine and methylphenyl moieties, creating a rigid framework that can stabilize the molecule's conformation and enhance its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. The structure of 2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile has been subjected to molecular docking studies, which suggest potential interactions with enzymes and receptors involved in various disease pathways. These studies indicate that the compound may exhibit inhibitory activity against targets relevant to cancer, inflammation, and neurological disorders.

In vitro experiments have further validated these predictions by demonstrating the compound's ability to modulate key biological pathways. For instance, studies have shown that this compound can inhibit the activity of kinases, which are enzymes involved in cell signaling pathways. Additionally, it has been observed to interact with transcription factors, suggesting potential applications in regulating gene expression.

The synthesis of 2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution, condensation reactions, and cyclization processes. Each step has been optimized to ensure high yield and purity, making it feasible for large-scale production.

The compound's stability under various conditions has also been thoroughly evaluated. Studies have shown that it remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or light. This information is crucial for its handling and transportation, ensuring that its integrity is maintained throughout the research process.

The potential applications of this compound extend beyond academic research. Pharmaceutical companies are increasingly interested in novel chemical entities that can be developed into next-generation therapeutics. The unique structural features of 2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile make it an attractive candidate for further development into a drug candidate.

Future research will focus on optimizing the compound's pharmacokinetic properties, such as solubility and bioavailability. Additionally, preclinical studies will be conducted to assess its safety and efficacy in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and guide subsequent clinical trials.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The compound with CAS number 477846-94-9 exemplifies how interdisciplinary research can lead to innovative solutions in medicine. Its unique structure and promising biological activity make it a valuable asset in the ongoing effort to discover new treatments for human diseases.

In conclusion,2-{4-4-(4-Methylphenyl)-2-pyrimidinylphenoxy}acetonitrile represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.